5-Amino-3-pyridinecarbonitrile

• IUPAC Name: 5-aminopyridine-3-carbonitrile
• InChI: InChI=1S/C6H5N3/c7-2-5-1-6(8)4-9-3-5/h1,3-4H,8H2
• InChI Key: VGGLPUFUWXSMFB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1N)C#N
• Molecular Formula: C6H5N3
• DSSTOX Substance ID: DTXSID90625600
• Molecular Weight: 119.12 g/mol
• CAS No.: 13600-47-0

Description

5-Amino-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Fluorescence Properties

5-Amino-3-pyridinecarbonitrile has been utilized in the synthesis of N-[(4,6-diaryl-3-pyridinecarbonitrile)-2-yl] amino acid esters, which exhibit notable fluorescence properties. Some compounds in this group also show considerable antibacterial activity (Girgis, Kalmouch, & Hosni, 2004).

2. Potential Biological Activity

Research has involved the synthesis of 5-cyano-4-hydroxy-2-pyridone derivatives using 3-aminocrotononitrile, exploring their potential biological activities (Kappe & Kappe, 1989).

3. Inhibitors of PKCtheta

Substituted heteroaryl 3-pyridinecarbonitriles, including those with a 5-amino group, have been identified as inhibitors of PKCtheta, a protein kinase involved in various cellular processes (Subrath et al., 2009).

4. Antimicrobial Applications

Pyridine derivatives, including those related to this compound, have shown potential as antimicrobial drugs, particularly against strains of Escherichia coli (Koszelewski et al., 2021).

5. Corrosion Inhibition

Certain pyridine derivatives, closely related to this compound, have been studied for their role in corrosion inhibition of metals, demonstrating significant effectiveness (Ansari, Quraishi, & Singh, 2015).

6. Application in Security Paper

The fluorescence behavior of 3-pyridinecarbonitrile containing compounds, a category that includes this compound, has been leveraged in the development of security paper (Basta, Girgis, & El-saied, 2002).

7. Synthesis of Pyrimidine Derivatives

This compound has been used in the novel synthesis of various pyrimidine derivatives, contributing to the exploration of new compounds with potential pharmacological activities (Ibrahim et al., 1987).

Safety and Hazards

5-Amino-3-pyridinecarbonitrile is associated with several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.